Cas no 2918828-50-7 (1-(3-(BenZyloxy)-6-bromo-2-fluorophenyl)-2,2,2-trifluoroethanone)

1-(3-(Benzyloxy)-6-bromo-2-fluorophenyl)-2,2,2-trifluoroethanone is a fluorinated aromatic ketone derivative with a benzyloxy and bromo substituent, offering unique reactivity for advanced synthetic applications. The presence of both bromo and fluoro groups enhances its utility as a versatile intermediate in cross-coupling reactions, particularly in pharmaceutical and agrochemical synthesis. The trifluoroacetyl moiety increases electrophilicity, facilitating nucleophilic substitutions or further functionalization. Its benzyloxy group provides a protective handle for selective deprotection or modification. This compound is particularly valuable in medicinal chemistry for constructing complex scaffolds due to its balanced steric and electronic properties. High purity and stability under standard conditions ensure reliable performance in demanding reaction environments.

1-(3-(BenZyloxy)-6-bromo-2-fluorophenyl)-2,2,2-trifluoroethanone structure

2918828-50-7 structure

Product Name:1-(3-(BenZyloxy)-6-bromo-2-fluorophenyl)-2,2,2-trifluoroethanone

CAS No:2918828-50-7

MF:C₁₅H₉BrF₄O₂

MW:377.12837767601

CID:6796399

PubChem ID:171367341

Update Time:2025-08-04

1-(3-(BenZyloxy)-6-bromo-2-fluorophenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

- 2918828-50-7
- MFCD34761360
- 1-(3-(BenZyloxy)-6-bromo-2-fluorophenyl)-2,2,2-trifluoroethanone
- Inchi： 1S/C15H9BrF4O2/c16-10-6-7-11(22-8-9-4-2-1-3-5-9)13(17)12(10)14(21)15(18,19)20/h1-7H,8H2
- InChI Key： MFPCMTHMCFPNLE-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1C(C(F)(F)F)=O)F)OCC1C=CC=CC=1

Computed Properties

Exact Mass: 375.97220g/mol
Monoisotopic Mass: 375.97220g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 382
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 26.3Å²

1-(3-(BenZyloxy)-6-bromo-2-fluorophenyl)-2,2,2-trifluoroethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB609519-250mg	1-(3-(Benzyloxy)-6-bromo-2-fluorophenyl)-2,2,2-trifluoroethanone; .	2918828-50-7	250mg	€355.80	2024-07-19
abcr	AB609519-1g	1-(3-(Benzyloxy)-6-bromo-2-fluorophenyl)-2,2,2-trifluoroethanone; .	2918828-50-7	1g	€659.60	2024-07-19
abcr	AB609519-5g	1-(3-(Benzyloxy)-6-bromo-2-fluorophenyl)-2,2,2-trifluoroethanone; .	2918828-50-7	5g	€2218.40	2024-07-19

1-(3-(BenZyloxy)-6-bromo-2-fluorophenyl)-2,2,2-trifluoroethanone Related Literature

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Additional information on 1-(3-(BenZyloxy)-6-bromo-2-fluorophenyl)-2,2,2-trifluoroethanone

Comprehensive Overview of CAS No. 2918828-50-7: 1-(3-(Benzyloxy)-6-bromo-2-fluorophenyl)-2,2,2-trifluoroethanone

The compound identified by CAS No. 2918828-50-7, commonly referred to as 1-(3-(Benzyloxy)-6-bromo-2-fluorophenyl)-2,2,2-trifluoroethanone, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and drug development.

Structural Analysis and Synthesis

The molecular structure of this compound is characterized by a trifluoroethyl ketone group attached to a substituted phenyl ring. The phenyl ring features a benzyloxy group at the 3-position, a bromine atom at the 6-position, and a fluorine atom at the 2-position. This combination of substituents imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic aromatic substitution and ketone formation. Researchers have explored the use of transition metal catalysts to optimize reaction conditions, thereby enhancing yield and purity.

Pharmacological Applications

Preliminary studies have indicated that this compound exhibits promising pharmacological properties. In vitro assays have demonstrated its potential as an inhibitor of certain enzyme pathways, which could be significant in the development of novel therapeutic agents.

Recent research has focused on its role in modulating cellular signaling pathways associated with neurodegenerative diseases and cancer. The trifluoroethyl group has been shown to enhance bioavailability, while the halogen substituents on the aromatic ring contribute to selective binding affinity for specific protein targets.

Environmental Impact and Safety

Evaluations of the environmental impact of this compound have been conducted to ensure its safe handling and disposal. Studies indicate that it undergoes biodegradation under specific conditions, minimizing its persistence in aquatic environments.

Occupational exposure studies have also been performed to establish safe handling guidelines for workers in chemical manufacturing facilities. These studies emphasize the importance of personal protective equipment and proper ventilation systems.

Future Prospects

The future prospects for this compound are promising, with ongoing research exploring its potential as an intermediate in drug synthesis and as a building block for advanced materials.

In conclusion, CAS No. 2918828-50-7 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical properties and potential for innovation continue to make it a focal point for researchers worldwide.